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An Objective Comparison of the Environmental Impacts of Tricresyl Phosphate and Alternative

Plasticizers

Introduction
Tricresyl phosphate (TCP) is an organophosphate compound widely used as a plasticizer and

flame retardant in various materials, including PVC, lacquers, and varnishes.[1][2] Its primary

function is to increase the flexibility and durability of polymers. However, growing environmental

and health concerns, particularly regarding the neurotoxicity of specific isomers, have spurred

research into alternative plasticizers.[1][3][4] This guide provides a comparative environmental

assessment of tricresyl phosphate against other commercially available plasticizers, including

other phosphate esters, citrates, and cyclohexane dicarboxylates. The comparison focuses on

key environmental indicators such as biodegradability, bioaccumulation potential, and aquatic

toxicity, supported by data from standardized testing protocols. This information is intended for

researchers and professionals in materials science and drug development to facilitate informed

decisions on material selection.

Environmental Fate and Transport
The environmental fate of a plasticizer determines its distribution, persistence, and potential for

exposure in various environmental compartments. Key parameters include its biodegradability,

potential for bioaccumulation, and behavior in water and soil.

Biodegradability:
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Tricresyl phosphate is considered readily biodegradable in aerobic environments.[5][6] Studies

have shown rapid degradation in sewage sludge, with a half-life of just 7.5 hours and up to

99% degradation within 24 hours.[5][7] In river water, it is almost completely degraded within

five days.[5] The biodegradability of alternative plasticizers varies. For instance, Tris(1,3-

dichloro-2-propyl) phosphate (TDCP) is noted to be more persistent in the environment than

TCP.[8] The development of biodegradable plasticizers is a key goal in reducing the

environmental impact of this class of additives.[9]

Bioaccumulation Potential:

Bioaccumulation refers to the accumulation of a substance in an organism. It is often estimated

using the octanol-water partition coefficient (Log K_ow_) and confirmed with bioconcentration

factor (BCF) studies. TCP has a high Log K_ow_ of 5.11, indicating a high potential for

bioaccumulation based on its physicochemical properties.[5] Laboratory studies have reported

BCF values up to approximately 2700, although most are below 2000.[6] One study noted a

BCF as high as 4042 L/kg in fish, which would classify it as an accumulative chemical.[10]

However, some sources suggest that due to its ready biodegradability, significant

bioaccumulation may not occur under environmentally realistic concentrations.[5] In contrast,

an assessment by the Australian Industrial Chemicals Introduction Scheme concluded that TCP

has a low potential for bioaccumulation.[11] Many alternative plasticizers, such as adipates,

other phosphate esters, and terephthalates, also have Log K_ow_ values that indicate potential

bioaccumulation.[12][13]

Fate in Water and Soil:

When released into aquatic environments, TCP is readily adsorbed onto sediment particles,

with very little remaining dissolved in the water column.[5][6] Its low water solubility (0.36 mg/L)

contributes to this partitioning behavior.[5] The primary environmental releases are expected

from leakage from industrial applications like hydraulic fluids and lubricants, as well as leaching

from plastic articles.[11]

Comparative Ecotoxicity Data
Ecotoxicity data is crucial for assessing the potential harm of chemical substances to

ecosystems. Standardized tests are used to determine the concentration at which a substance

has an adverse effect on aquatic organisms.
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Aquatic Toxicity:

Tricresyl phosphate is classified as toxic to very toxic to aquatic organisms.[6][11][14] The

lowest reliable long-term study showed a No Observed Effect Concentration (NOEC) for fish at

0.0072 mg/L.[6] Acute toxicity values (LC50/EC50) from standard tests are as low as 0.26 mg/L

for fish (Oncorhynchus mykiss) and 0.27 mg/L for invertebrates (Daphnia magna).[14]

Data on alternative plasticizers is often limited, leading to concerns about regrettable

substitutions.[3][12] However, studies have indicated that several alternatives also pose risks.

Acetyl tributyl citrate (ATBC) has shown endocrine-disrupting effects, while Diisononyl

cyclohexane-1,2 dicarboxylate (DINCH) has demonstrated cytotoxicity and neurotoxicity.[3][12]

Several phosphate esters, including triphenyl phosphate (TPP) and tris-2-ethylhexyl phosphate

(TEHP), are also known to have toxic effects and potential for endocrine disruption.[3][12][13]

The following table summarizes key environmental impact data for TCP and selected

alternatives.
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Parameter
Tricresyl
Phosphate
(TCP)

Triphenyl
Phosphate
(TPP)

Acetyl Tributyl
Citrate (ATBC)

Diisononyl
cyclohexane-
1,2-
dicarboxylate
(DINCH)

Chemical Class
Organophosphat

e Ester

Organophosphat

e Ester
Citrate Ester

Cyclohexane

Dicarboxylate

Log K_ow_ 5.11[5] 4.59 4.5 ~8.0

Biodegradability

Readily

biodegradable[5]

[6]

Inherently

biodegradable

Readily

biodegradable

Not readily

biodegradable

Bioaccumulation

(BCF)

800 - 2700

L/kg[6][14]

(Potentially high)

142-2900 L/kg Low High potential

Aquatic Toxicity

Fish (96h LC50)
0.26 mg/L[14]

(Very Toxic)

0.4 - 1.2 mg/L

(Toxic)

38 - 60 mg/L

(Harmful)

> 100 mg/L (Not

classified)

Invertebrates

(48h EC50)

0.27 mg/L[14]

(Very Toxic)
1.0 mg/L (Toxic) 7.8 mg/L (Toxic)

> 100 mg/L (Not

classified)

Algae (72/96h

EC50)

0.29 mg/L[6]

(Very Toxic)

0.28 - 0.72 mg/L

(Very Toxic)

4.9 - 74.5 mg/L

(Harmful)

> 100 mg/L (Not

classified)

Known Hazards

Neurotoxicity

(ortho-isomers),

potential

endocrine

disruptor, DNA

damage[1][3][15]

Reproductive

toxicity,

developmental

toxicity,

endocrine

disruptor[3]

Ovarian toxicity,

neurotoxicity,

endocrine

disruptor[3][12]

Cytotoxicity, DNA

damage,

neurotoxicity[3]

[12]

Note: Data for alternatives are compiled from various ecotoxicological databases and literature

reviews. Ranges may vary based on test species and conditions.
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Experimental Protocols
Standardized methodologies are essential for generating reliable and comparable data on the

environmental impact of chemicals. The most widely accepted protocols are developed by the

Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Ready Biodegradability Testing (OECD 301)
The OECD 301 series of tests is used to screen chemicals for "ready biodegradability,"

indicating their potential for rapid and complete degradation in an aerobic aqueous

environment.[16][17]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (e.g., from activated sludge) and incubated for 28 days under aerobic

conditions in the dark.[17][18]

Methods: The series includes six methods that measure degradation through different

parameters:

DOC Die-Away (OECD 301A, 301E): Measures the removal of Dissolved Organic Carbon

(DOC).

CO2 Evolution (OECD 301B, 301D): Measures the amount of CO2 produced.

Respirometry (OECD 301F): Measures oxygen consumption.

Closed Bottle (OECD 301D): Measures oxygen depletion in a closed bottle.

MITI (I) (OECD 301C): A respirometric method developed in Japan.

Pass Criteria: For a substance to be classified as readily biodegradable, it must reach a

specific degradation threshold within a 10-day window during the 28-day test.[16][18]

≥ 70% removal of DOC for OECD 301A and 301E.

≥ 60% of the theoretical CO2 production (ThCO2) or theoretical oxygen demand (ThOD)

for respirometric methods.[16][17]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
http://www.bpcinstruments.com.cn/wp-content/uploads/2020/07/OECD-301-A-F-Ready-Biodegradability-OECD-GUIDELINE-FOR-TESTING-OF-CHEMICALS.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
http://www.bpcinstruments.com.cn/wp-content/uploads/2020/07/OECD-301-A-F-Ready-Biodegradability-OECD-GUIDELINE-FOR-TESTING-OF-CHEMICALS.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controls: Blank controls (inoculum only) are run to account for endogenous microbial activity.

A reference substance (e.g., sodium benzoate) is tested in parallel to validate the procedure.

[18]

Aquatic Toxicity Testing: Daphnia magna Acute
Immobilisation Test (OECD 202)
This test determines the acute toxicity of a substance to the freshwater invertebrate Daphnia

magna.

Principle: Young daphnids are exposed to the test substance at a range of concentrations for

48 hours.

Endpoint: The primary endpoint is the EC50 (Median Effective Concentration), which is the

concentration that immobilizes 50% of the daphnids after 48 hours. Immobilization is defined

as the inability to swim within 15 seconds after gentle agitation.

Procedure:

A series of test solutions of different concentrations is prepared.

At least 20 daphnids (preferably less than 24 hours old), divided into at least four replicate

groups, are exposed to each concentration.

A control group is maintained in water without the test substance.

The daphnids are incubated at 20 ± 2°C with a defined light-dark cycle.

The number of immobilized daphnids in each vessel is recorded at 24 and 48 hours.

The 48h-EC50 is calculated using appropriate statistical methods.

Diagrams and Workflows
Visual representations of experimental workflows and toxicological pathways can aid in

understanding the complex processes involved in environmental risk assessment.
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Caption: General workflow for environmental impact assessment of plasticizers.
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Caption: Simplified pathway of TOCP-induced delayed neurotoxicity (OPIDN).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tricresyl phosphate - Wikipedia [en.wikipedia.org]

2. Tricresyl Phosphate Uses: Lubricants, PVC & Safety [elchemy.com]

3. pubs.acs.org [pubs.acs.org]

4. 7. Evaluation, Danish Environmental Protection Agency [www2.mst.dk]

5. Tricresyl phosphate (EHC 110, 1990) [inchem.org]

6. rivm.nl [rivm.nl]

7. Biodegradation of [14C]Tri-p-Cresyl Phosphate in a Laboratory Activated-Sludge System -
PMC [pmc.ncbi.nlm.nih.gov]

8. xinyachemical.com [xinyachemical.com]

9. How Green is Your Plasticizer? - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. industrialchemicals.gov.au [industrialchemicals.gov.au]

12. Global Environmental and Toxicological Data of Emerging Plasticizers: Current
Knowledge, Regrettable Substitution Dilemma, Green Solution and Future Perspectives -
PMC [pmc.ncbi.nlm.nih.gov]

13. Global environmental and toxicological data of emerging plasticizers: current knowledge,
regrettable substitution dilemma, green solution and future perspectives - Green Chemistry
(RSC Publishing) [pubs.rsc.org]

14. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

15. kinampark.com [kinampark.com]

16. contractlaboratory.com [contractlaboratory.com]

17. oecd.org [oecd.org]

18. bpcinstruments.com.cn [bpcinstruments.com.cn]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7983716?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tricresyl_phosphate
https://elchemy.com/blogs/intermediates-solvents/uses-of-tricresyl-phosphate-in-lubricants-pvc-additives-and-flame-retardants
https://pubs.acs.org/doi/10.1021/acs.est.1c08365
https://www2.mst.dk/udgiv/Publications/1999/87-7909-566-6/html/tric/kap07.htm
https://www.inchem.org/documents/ehc/ehc/ehc110.htm
https://www.rivm.nl/bibliotheek/rapporten/601501024.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC241884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC241884/
https://www.xinyachemical.com/blog/how-does-tricresyl-phosphate-compare-with-other-phosphates-in-terms-of-propertie-1955470.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403783/
https://www.researchgate.net/publication/389951252_Toxicological_effects_bioaccumulation_and_metabolic_pathways_of_tricresyl_phosphate_in_Scenedesmus_obliquus
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00104%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11566117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11566117/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11566117/
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d3gc03428c
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d3gc03428c
https://pubs.rsc.org/en/content/articlelanding/2024/gc/d3gc03428c
https://assets.publishing.service.gov.uk/media/5a74e95b40f0b65f613233dc/scho0809bquj-e-e.pdf
http://kinampark.com/T-Polymers/files/All%20References/Qadeer%202022%2C%20Alternative%20plasticizers%20as%20emerging%20global%20environmental%20and%20health%20threat-another%20regrettable%20substitution.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
http://www.bpcinstruments.com.cn/wp-content/uploads/2020/07/OECD-301-A-F-Ready-Biodegradability-OECD-GUIDELINE-FOR-TESTING-OF-CHEMICALS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Assessing the environmental impact of tricresyl
phosphate versus alternative plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7983716#assessing-the-environmental-impact-of-
tricresyl-phosphate-versus-alternative-plasticizers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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